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Cat. No.: S533200

Get Quote

Chemical Profile & Key Properties

The table below summarizes the fundamental identifying information and physicochemical characteristics of

Lincomycin Hydrochloride Monohydrate.

Property Description

Chemical
Name

Methyl 6,8-dideoxy-6-(1-methyl-trans-4-propyl-L-2-pyrrolidinecarboxamido)-1-thio-D-
erythro-α-D-galacto-octopyranoside monohydrochloride monohydrate [1]

Molecular
Formula

C₁₈H₃₄N₂O₆S • HCl • H₂O [2] [1]

CAS Number 7179-49-9 [3] [2] [4]

Molecular
Weight

461.01 g/mol [2] [1] [4]

Appearance White or practically white, crystalline powder; odorless or with a faint odor [1]

Solubility Freely soluble in water; soluble in dimethylformamide; very slightly soluble in acetone
[1]
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Property Description

Storage Store at 2-8°C; for pharmaceutical secondary standards, store at -10 to -25°C [3] [5]

Analytical Protocol: HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a primary technique for the quantification and purity

assessment of Lincomycin. The following is a validated method adapted from the literature [6].

Scope and Applications

This protocol is suitable for analyzing Lincomycin Hydrochloride Monohydrate in various matrices,

including [3] [5]:

Pharmaceutical formulations and injectable solutions.

Veterinary products.
Reference standard qualification and quality control.

Experimental Procedure

Instrumentation: Standard HPLC system equipped with a pump, autosampler, column heater, and
UV detector.

Column: Apollo C18 (150 mm x 4.6 mm, 5 µm particle size) or equivalent reverse-phase column [6].
Mobile Phase: 8% acetonitrile in 50 mM aqueous phosphoric acid, adjusted to pH 3.0 [6].

Flow Rate: 1.5 mL/min [6].
Detection: UV at 220 nm [6].

Injection Volume: 20 µL [6].
Column Temperature: Ambient [6].

Run Time: Approximately 15 minutes (Lincomycin retention time ~11.7 minutes) [6].

Sample and Standard Preparation

Standard Stock Solution (1 mg/mL): Accurately weigh about 46.1 mg of Lincomycin
Hydrochloride Monohydrate analytical standard (equivalent to ~46.1 mg of lincomycin HCl) into a
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50 mL volumetric flask. Dissolve and dilute to volume with mobile phase or water [6].

Calibration Standards: Prepare a series of working standards from the stock solution by dilution to
cover a concentration range of 0.1 mg/mL to 1.0 mg/mL [6].

Sample Preparation: Prepare test samples to fall within the linear range of the calibration curve. For
infusion fluids, a simple dilution may be sufficient, while complex matrices may require extraction [6].

Data Analysis

System Suitability: The relative standard deviation (RSD) for replicate injections of a standard

should be <1% [6].
Calibration Curve: Plot the peak area of Lincomycin against the known concentration of the

standards. The method demonstrates excellent linearity with a correlation coefficient (R²) of ≥0.999
[6].

Calculation: Use the linear regression equation from the calibration curve to calculate the
concentration of Lincomycin in unknown samples.

Stability and Handling Guidelines

Understanding the stability of Lincomycin is critical for accurate analysis and proper storage. Key findings

from stability studies are summarized below [7] [6].

Condition Stability Profile Recommendations

Aqueous
Solutions (at
25°C)

Stable for at least 31 days in 0.9% NaCl,

5% Glucose, 10% Glucose, and
Hartmann's solution with <5%
degradation [7] [6].

Reconstituted solutions for infusion

can be stored for extended periods
under controlled conditions.

Effect of pH Most stable at pH ~4.0 (shelf life of 4.59

days at 80°C). Least stable in alkaline
conditions and degrades rapidly in

hydrogen peroxide [7] [6].

For method development and storage,

aim for a slightly acidic environment
(pH ~4) for optimal stability.

Forced
Degradation

Degrades less rapidly in acid than in base

at 60°C [7] [6].

Useful for validating the stability-

indicating capability of analytical
methods.
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Alternative Protocol: Immunochromatographic Test for
Food Analysis

For rapid screening of Lincomycin in foodstuffs (e.g., milk, eggs, honey), an immunochromatographic test

system offers a simple and fast alternative [8].

Principle

This assay is based on an indirect competitive format. The sample containing Lincomycin first interacts

with specific, non-labeled antibodies in solution. This mixture is then applied to a test strip, where any

unbound antibody is captured in the test zone, generating a color signal inversely proportional to the

Lincomycin concentration [8].

Experimental Workflow

The diagram below illustrates the logical workflow for the immunochromatographic analysis of Lincomycin

in food samples.
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Result Interpretation

Click to download full resolution via product page

Key Performance Metrics [8]

Visual Limit of Detection (LOD): 0.8 ng/mL

Instrumental LOD: 8 pg/mL
Analytical Recovery: Ranges from 85% to 122% in spiked food samples.

Cross-Reactivity: High for Clindamycin (>1%); negligible for other antibiotic classes (<0.1%).
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Visual Workflow for HPLC Analysis

For a clear overview of the HPLC analytical process, the following flowchart outlines the key steps from

sample preparation to final quantification.

Weigh Analytical Standard

Prepare Stock Solution

Dilute to Calibration Standards
(0.1 - 1.0 mg/mL)

Generate Calibration Curve
(R² ≥ 0.999)

Prepare Test Sample

HPLC Analysis
Column: C18

Mobile Phase: 8% ACN / 50mM H₃PO₄, pH 3.0
Flow: 1.5 mL/min, Detection: 220 nm

Quantify Sample

Click to download full resolution via product page

Important Safety Information

Hazard Classification: The solid standard is classified as causing eye irritation, skin irritation, and
specific target organ toxicity (respiratory system) upon single exposure [3].

Handling: Wear appropriate personal protective equipment (PPE), including eyeshields, gloves, and
an N95 respirator. Avoid creating dust and handle in a well-ventilated area [3].
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Solution in Methanol: Note that commercial standard solutions prepared in methanol are highly

flammable and toxic if swallowed, in contact with skin, or if inhaled [2].

Conclusion

Lincomycin Hydrochloride Monohydrate is a well-characterized analytical standard with established

protocols for precise quantification. HPLC remains the gold standard for accurate determination in

pharmaceutical and chemical contexts, while immunochromatographic tests provide an excellent tool for

rapid, high-throughput screening in food safety applications. Adherence to the specified storage conditions

and stability profiles is essential for maintaining the integrity and validity of analytical results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b533200#lincomycin-hydrochloride-monohydrate-analytical-

standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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